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Compound of Interest |

Compound Name: 3-Chlorophenyl cyclopentyl ketone
CAS No.: 1855-40-9
Cat. No.: B1368893

Get Quote

For Immediate Reference: In Case of Spill or Exposure

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
lifting the upper and lower eyelids intermittently. Seek immediate medical attention.

Skin Contact: Remove all contaminated clothing. Wash the affected area with soap and
water for at least 15 minutes. Seek medical attention if irritation develops or persists.

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. If
breathing has ceased, begin artificial respiration. Seek immediate medical attention.

Ingestion: Do not induce vomiting. If the individual is conscious, rinse their mouth with water.
Seek immediate medical attention.[1]

This guide provides a detailed protocol for the proper disposal of 3-Chlorophenyl cyclopentyl

ketone (CAS No. 1855-40-9), a compound utilized in specialized research and development

applications. As a chlorinated aromatic ketone, this substance requires careful handling and

adherence to specific disposal procedures to ensure the safety of laboratory personnel and the

protection of the environment. This document synthesizes information from safety data sheets
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of closely related compounds, general principles of halogenated waste management, and
regulatory guidelines to offer a comprehensive operational plan.

Understanding the Hazard Profile

3-Chlorophenyl cyclopentyl ketone is classified as harmful if swallowed.[2] While a
comprehensive toxicological profile for the 3-chloro isomer is not readily available, the
precautionary principle dictates that it should be handled as a substance with potential for skin
and eye irritation, and with long-term adverse effects on aquatic life, similar to its 2-chloro
isomer.[1][3] The primary hazards necessitating stringent disposal protocols are its halogenated
nature and its persistence in the environment.

Key Physical and Chemical Properties:

Property Value Source

CAS Number 1855-40-9 Alfa Chemistry[4]
Molecular Formula C12H13CIO Alfa Chemistry[4]
Molecular Weight 208.68 g/mol Alfa Chemistry[4]
Boiling Point 319.1°C at 760 mmHg Alfa Chemistry[4]
Flash Point 170.1°C Alfa Chemistry[4]
Density 1.174 g/cm3 Alfa Chemistry[4]

Core Directive: Segregation and Containment

The cornerstone of proper disposal for 3-Chlorophenyl cyclopentyl ketone is meticulous
segregation from other waste streams. Due to its chlorinated nature, it must be classified as a
halogenated organic waste. Co-mingling with non-halogenated solvents can lead to cross-
contamination, significantly increasing disposal costs and complicating the treatment process.

Step-by-Step Waste Accumulation Protocol:

o Designated Waste Container: Utilize a clearly labeled, dedicated waste container for
halogenated organic liquids. The container should be made of a compatible material, such as
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high-density polyethylene (HDPE) or glass, and must have a secure, vapor-tight screw cap.

e Labeling: The container must be labeled "HAZARDOUS WASTE: HALOGENATED
ORGANIC LIQUIDS" and should also list "3-Chlorophenyl cyclopentyl ketone" as a
constituent. Include the approximate concentration and accumulation start date.

o Storage Location: Store the waste container in a designated satellite accumulation area
within the laboratory. This area should be a secondary containment unit, such as a chemical-
resistant tray or cabinet, to prevent the spread of material in case of a leak. The storage
location should be in a cool, dry, and well-ventilated area, away from sources of ignition and
incompatible materials such as strong oxidizing agents.[5][6]

o Container Integrity: Regularly inspect the waste container for any signs of degradation, such
as cracks, discoloration, or leaks. Ensure the cap is securely fastened when not in use.

Disposal Workflow: A Step-by-Step Procedural
Guide

The ultimate disposal of 3-Chlorophenyl cyclopentyl ketone should be carried out by a
licensed hazardous waste disposal company. The recommended method of destruction for
halogenated organic compounds is high-temperature incineration.[2] This process ensures the
complete breakdown of the molecule into less harmful components.

On-Site Procedures Prior to Professional Disposal:

o Personal Protective Equipment (PPE): Before handling the waste, laboratory personnel must
be equipped with the appropriate PPE. This includes:

o

Eye Protection: Chemical splash goggles are mandatory.

Hand Protection: Nitrile or neoprene gloves should be worn. Always inspect gloves for

o

tears or punctures before use.

o

Body Protection: A chemically resistant lab coat or apron is required.

Respiratory Protection: While not typically required for small-scale handling in a well-

[¢]

ventilated area, a respirator with an organic vapor cartridge may be necessary if there is a
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risk of generating aerosols or if working with larger quantities.[5]

o Waste Transfer: When transferring the neat compound or solutions containing it into the
designated waste container, do so within a certified chemical fume hood to minimize the risk
of inhalation. Use a funnel to prevent spills.

o Decontamination of Empty Containers: Any container that has held 3-Chlorophenyl
cyclopentyl ketone must be treated as hazardous waste. "Empty" containers should be
triple-rinsed with a suitable solvent (e.g., acetone or ethanol). The rinsate must be collected
and disposed of as halogenated organic waste. After rinsing, the container should be air-
dried in a fume hood and can then be disposed of as solid waste, with the label defaced.

Decision Workflow for Disposal:

Waste Collection Final Disposal

Click to download full resolution via product page
Caption: Disposal workflow for 3-Chlorophenyl cyclopentyl ketone.
Emergency Procedures for Spills
In the event of a spill, immediate and appropriate action is crucial to mitigate risks.
Minor Spills (within a fume hood):
o Alert Personnel: Inform others in the immediate vicinity of the spill.
» Containment: Use an absorbent material, such as vermiculite or sand, to contain the spill.

o Cleanup: Wearing appropriate PPE, carefully collect the absorbent material using non-
sparking tools and place it in a labeled hazardous waste container.
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» Decontamination: Clean the spill area with a suitable solvent, collecting the cleaning
materials as hazardous waste.

Major Spills (outside a fume hood or a large volume):

Evacuate: Immediately evacuate the area and alert all personnel to leave.
 |solate: If it is safe to do so, close the doors to the affected area to contain vapors.

o Contact Emergency Services: Notify your institution's Environmental Health and Safety
(EHS) department or the appropriate emergency response team. Provide them with the
name of the chemical, the estimated quantity spilled, and the location.

e Do Not Attempt to Clean: Do not attempt to clean up a major spill unless you are trained and
equipped to do so. Await the arrival of emergency responders.[7][8][9]

By adhering to these procedures, researchers, scientists, and drug development professionals
can ensure the safe handling and disposal of 3-Chlorophenyl cyclopentyl ketone, fostering a
secure laboratory environment and upholding environmental responsibility.

References

e PubChem. (n.d.). 2-Chlorophenyl cyclopentyl ketone. National Center for Biotechnology
Information. Retrieved from [Link]

e USC Nanofab Wiki. (n.d.). STANDARD OPEARTING PROCEDURE FOR CHLORINATED
SOLVENTS. Retrieved from [Link]

o U.S. Environmental Protection Agency. (n.d.). Technical Resource Document: Treatment
Technologies for Halogenated Organic Containing Wastes. Retrieved from [Link]

e M&M Pool & Spa Services. (n.d.). Emergency Procedures for Pool Chemical Spills.
Retrieved from [Link]

o Chemistry LibreTexts. (2023, January 29). 22.3: Alpha Halogenation of Aldehydes and
Ketones. Retrieved from [Link]

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://mmpoolspaservicescorp.com/emergency-chemical-spill-procedures/
https://ehs.utoronto.ca/report-an-incident/emergency-procedures/chemical-spill-procedures/
https://www.acs.org/about/governance/committees/chemical-safety/publications-resources/guide-for-chemical-spill-response.html
https://www.benchchem.com/product/b1368893/docs?utm_src=pdf-body#navigating-the-safe-disposal-of-3-chlorophenyl-cyclopentyl-ketone-a-comprehensive-guide
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chlorophenyl-cyclopentyl-ketone
https://nanofab.usc.edu/wiki/index.php/STANDARD_OPEARTING_PROCEDURE_FOR_CHLORINATED_SOLVENTS
https://nepis.epa.gov/
https://www.mmpoolspa.com/emergency-procedures-for-pool-chemical-spills/
https://chem.libretexts.org/Courses/University_of_California_Davis/UCD_Chem_124A%3A_Organic_Chemistry_I/22%3A_Reactions_at_the_Alpha-Carbon_of_Carbonyl_Compounds/22.03%3A_Alpha_Halogenation_of_Aldehydes_and_Ketones
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1368893?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

University of Toronto Environmental Health & Safety. (n.d.). Chemical Spill Procedures.
Retrieved from [Link]

American Chemical Society. (n.d.). Guide for Chemical Spill Response. Retrieved from [Link]

Carl ROTH. (n.d.). Safety Data Sheet: Cyclopentanone. Retrieved from [Link]

Cheméo. (n.d.). Chemical Properties of o-Chlorophenyl cyclopentyl ketone (CAS 6740-85-8).
Retrieved from [Link]

U.S. Environmental Protection Agency. (n.d.). Incineration and Treatment of Hazardous
Waste: Proceedings of the Eleventh Annual Research Symposium. Retrieved from [Link]

New Jersey Department of Health. (n.d.). Common Name: CYCLOPENTANONE HAZARD
SUMMARY. Retrieved from [Link]

Reed College. (2019, November 13). Pool Chemical Spill Response Plan. Retrieved from
[Link]

NIST. (n.d.). o-Chlorophenyl cyclopentyl ketone. NIST Chemistry WebBook. Retrieved from
[Link]

Zeeco. (n.d.). Halogenated Hydrocarbon Thermal Oxidizer. Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Navigating the Safe Disposal of 3-Chlorophenyl
Cyclopentyl Ketone: A Comprehensive Guide]. BenchChem, [2026]. [Online PDF]. Available
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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